96-34-4

Methyl chloroacetate

In Stock

• CAS RN:
• 96-34-4

• Formula:
• C3H5ClO2

• InChI:
• InChI=1S/C3H5ClO2/c1-6-3(5)2-4/h2H2,1H3

• InChIKey:
• QABLOFMHHSOFRJ-UHFFFAOYSA-N

• Methyl chloroacetate appears as a crystalline solid or a solid dissolved in a liquid. Insoluble in water and denser than water. Contact may slightly irritate skin, eyes and mucous membranes. May be slightly toxic by ingestion. Used to make other chemicals.

2-[(2,6-Dimethylphenoxy)methyl]oxirane

In Stock

• CAS RN:
• 5296-34-4

• Formula:
• C11H14O2

• InChI:
• InChI=1S/C11H14O2/c1-8-4-3-5-9(2)11(8)13-7-10-6-12-10/h3-5,10H,6-7H2,1-2H3

• InChIKey:
• VHWHISLSSKROOL-UHFFFAOYSA-N

• 2-[(2,6-Dimethylphenoxy)methyl]oxirane is a useful research compound. Its molecular formula is C11H14O2 and its molecular weight is 178.23 g/mol. The purity is usually 95%.

methyl (2S)-2-(3-bromophenyl)-2-hydroxyacetate

In Stock

• CAS RN:
• 63096-34-4

• Formula:
• C9H9BrO3

• Methyl (2S)-2-(3-bromophenyl)-2-hydroxyacetate is a useful research compound. Its molecular formula is C9H9BrO3 and its molecular weight is 245.1. The purity is usually 95%.

(4-(Pyridin-2-ylmethoxy)-phenyl)-methanol

In Stock

• CAS RN:
• 50596-34-4

• Formula:
• C13H13NO2

• InChI:
• InChI=1S/C13H13NO2/c15-9-11-4-6-13(7-5-11)16-10-12-3-1-2-8-14-12/h1-8,15H,9-10H2

• InChIKey:
• VMMKMDLPUUZFNZ-UHFFFAOYSA-N

• (4-(Pyridin-2-ylmethoxy)-phenyl)-methanol is a useful research compound. Its molecular formula is C13H13NO2 and its molecular weight is 215.25 g/mol. The purity is usually 95%.

Sodium hydrogen adipate

Usually In Stock

• CAS RN:
• 18996-34-4

• Formula:
• C6H9NaO4

• InChI:
• InChI=1S/C6H10O4.Na/c7-5(8)3-1-2-4-6(9)10;/h1-4H2,(H,7,8)(H,9,10);/q;+1/p-1

• InChIKey:
• GOGGIOPQLKEIGC-UHFFFAOYSA-M

• Sodium hydrogen adipate is a useful research compound. Its molecular formula is C6H9NaO4 and its molecular weight is 168.12 g/mol. The purity is usually 95%.

Hypothiocyanite ion

• CAS RN:
• 63296-34-4

• Formula:
• CNOS-

• InChI:
• InChI=1S/CHNOS/c2-1-4-3/h3H/p-1

• InChIKey:
• ZCZCOXLLICTZAH-UHFFFAOYSA-M

• Hypothiocyanite ion, also known as Hypothiocyanite ion, is a useful research compound. Its molecular formula is CNOS- and its molecular weight is 74.08 g/mol. The purity is usually 95%.

4,5-bis(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol

In Stock

• CAS RN:
• 335396-34-4

• Formula:
• C16H15N3O2S

• InChI:
• InChI=1S/C16H15N3O2S/c1-20-13-7-3-11(4-8-13)15-17-18-16(22)19(15)12-5-9-14(21-2)10-6-12/h3-10H,1-2H3,(H,18,22)

• InChIKey:
• OJKLXZGCYFEHSY-UHFFFAOYSA-N

• 4,5-bis(4-methoxyphenyl)-4H-1,2,4-triazole-3-thiol is a useful research compound. Its molecular formula is C16H15N3O2S and its molecular weight is 313.38. The purity is usually 95%.

Methyl 2-((3-(2-(4-methoxybenzamido)ethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)butanoate

In Stock

• CAS RN:
• 872996-34-4

• Formula:
• C20H23N5O4S

• InChI:
• InChI=1S/C20H23N5O4S/c1-4-15(20(27)29-3)30-18-10-9-16-22-23-17(25(16)24-18)11-12-21-19(26)13-5-7-14(28-2)8-6-13/h5-10,15H,4,11-12H2,1-3H3,(H,21,26)

• InChIKey:
• OBYUDJWAZLKNJI-UHFFFAOYSA-N

• Methyl 2-((3-(2-(4-methoxybenzamido)ethyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)butanoate is a useful research compound. Its molecular formula is C20H23N5O4S and its molecular weight is 429.5. The purity is usually 95%.

Fmoc-(R)-3-Amino-4-(2-furyl)-butyric acid

In Stock

• CAS RN:
• 270596-34-4

• Formula:
• C23H21NO5

• InChI:
• InChI=1S/C23H21NO5/c25-22(26)13-15(12-16-6-5-11-28-16)24-23(27)29-14-21-19-9-3-1-7-17(19)18-8-2-4-10-20(18)21/h1-11,15,21H,12-14H2,(H,24,27)(H,25,26)/t15-/m1/s1

• InChIKey:
• YIYJEKXVMOCXPC-OAHLLOKOSA-N

• Fmoc-(R)-3-Amino-4-(2-furyl)-butyric acid is a useful research compound. Its molecular formula is C23H21NO5 and its molecular weight is 391.4 g/mol. The purity is usually 95%.

1-ethyl-1H-pyrazol-5-ol

In Stock

• CAS RN:
• 107296-34-4

• Formula:
• C5H8N2O

• InChI:
• InChI=1S/C5H8N2O/c1-2-7-5(8)3-4-6-7/h3-4,6H,2H2,1H3

• InChIKey:
• QZVRXWBKQJFSLP-UHFFFAOYSA-N

• 1-ethyl-1H-pyrazol-5-ol is a useful research compound. Its molecular formula is C5H8N2O and its molecular weight is 112.13 g/mol. The purity is usually 95%.

(7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl)(tetrahydro-2H-pyran-4-yl)methanone

In Stock

• CAS RN:
• 1705996-34-4

• Formula:
• C17H21F2NO2S

• InChI:
• InChI=1S/C17H21F2NO2S/c18-13-1-2-15(19)14(11-13)16-3-6-20(7-10-23-16)17(21)12-4-8-22-9-5-12/h1-2,11-12,16H,3-10H2

• InChIKey:
• ITNAKJHLXRMBKF-UHFFFAOYSA-N

• (7-(2,5-difluorophenyl)-1,4-thiazepan-4-yl)(tetrahydro-2H-pyran-4-yl)methanone is a useful research compound. Its molecular formula is C17H21F2NO2S and its molecular weight is 341.42. The purity is usually 95%.

(1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl(9H-xanthen-9-yl)methanone

In Stock

• CAS RN:
• 1797096-34-4

• Formula:
• C21H19NO2

• InChI:
• InChI=1S/C21H19NO2/c23-21(22-14-6-5-7-15(22)13-12-14)20-16-8-1-3-10-18(16)24-19-11-4-2-9-17(19)20/h1-6,8-11,14-15,20H,7,12-13H2

• InChIKey:
• XHSVTAVHVRYGRU-UHFFFAOYSA-N

• (1R,5S)-8-azabicyclo[3.2.1]oct-2-en-8-yl(9H-xanthen-9-yl)methanone is a useful research compound. Its molecular formula is C21H19NO2 and its molecular weight is 317.388. The purity is usually 95%.

N-((2,5-dimethylfuran-3-yl)methyl)-1-methyl-1H-pyrazole-4-sulfonamide

In Stock

• CAS RN:
• 1797296-34-4

• Formula:
• C11H15N3O3S

• InChI:
• InChI=1S/C11H15N3O3S/c1-8-4-10(9(2)17-8)5-13-18(15,16)11-6-12-14(3)7-11/h4,6-7,13H,5H2,1-3H3

• InChIKey:
• OYICKCGFPGEHSL-UHFFFAOYSA-N

• N-((2,5-dimethylfuran-3-yl)methyl)-1-methyl-1H-pyrazole-4-sulfonamide is a useful research compound. Its molecular formula is C11H15N3O3S and its molecular weight is 269.32. The purity is usually 95%.

2-Oxo-N-propan-2-ylchromene-7-sulfonamide

Usually In Stock

• CAS RN:
• 2379996-34-4

• Formula:
• C12H13NO4S

• InChI:
• InChI=1S/C12H13NO4S/c1-8(2)13-18(15,16)10-5-3-9-4-6-12(14)17-11(9)7-10/h3-8,13H,1-2H3

• InChIKey:
• NJTBFSUEQMUTON-UHFFFAOYSA-N

• 2-Oxo-N-propan-2-ylchromene-7-sulfonamide is a useful research compound. Its molecular formula is C12H13NO4S and its molecular weight is 267.3. The purity is usually 95%.

(5S,7R)-N-(Cyanomethyl)-N-ethyl-1,5,7-trimethyl-5,7-dihydro-4H-pyrano[3,4-c]pyrazole-3-carboxamide

Usually In Stock

• CAS RN:
• 2418596-34-4

• Formula:
• C14H20N4O2

• InChI:
• InChI=1S/C14H20N4O2/c1-5-18(7-6-15)14(19)12-11-8-9(2)20-10(3)13(11)17(4)16-12/h9-10H,5,7-8H2,1-4H3/t9-,10+/m0/s1

• InChIKey:
• XAEXWGNXNRODGW-VHSXEESVSA-N

• (5S,7R)-N-(Cyanomethyl)-N-ethyl-1,5,7-trimethyl-5,7-dihydro-4H-pyrano[3,4-c]pyrazole-3-carboxamide is a useful research compound. Its molecular formula is C14H20N4O2 and its molecular weight is 276.34. The purity is usually 95%.

(Z)-N-(1-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-3-phenylacrylamide

In Stock

• CAS RN:
• 1019096-34-4

• Formula:
• C24H22N4O3S

• InChI:
• InChI=1S/C24H22N4O3S/c1-16-13-22(26-23(29)12-9-17-7-5-4-6-8-17)28(27-16)24-25-19(15-32-24)18-10-11-20(30-2)21(14-18)31-3/h4-15H,1-3H3,(H,26,29)/b12-9-

• InChIKey:
• DOCOFJLHBBXLCV-XFXZXTDPSA-N

• (Z)-N-(1-(4-(3,4-dimethoxyphenyl)thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-3-phenylacrylamide is a useful research compound. Its molecular formula is C24H22N4O3S and its molecular weight is 446.5 g/mol. The purity is usually 95%.